2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H13F2NO3S/c19-13-6-11-17(20)18(12-13)25(22,23)21-14-7-9-16(10-8-14)24-15-4-2-1-3-5-15/h1-12,21H
• InChI Key: CQEQMXHRKHYJBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C18H13F2NO3S
• Molecular Weight: 361.4 g/mol

Description

2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide, also known as DPC-423, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of sulfonamides, which are a group of compounds that have been used as antibiotics, diuretics, and other medicinal purposes. DPC-423 has been found to have potential applications in the fields of neuroscience and cancer research.

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide involves its interaction with a specific type of ion channel in the brain. This ion channel is known as the transient receptor potential vanilloid 1 (TRPV1) channel. 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has been found to inhibit the activity of this channel, which has been linked to pain sensation and inflammation. In cancer cells, 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has been found to inhibit the activity of an enzyme called carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide depend on the specific application and the concentration used. In studies of the TRPV1 channel, 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has been found to reduce pain sensation and inflammation in animal models. In cancer cells, 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has been found to inhibit cell growth and induce cell death. However, the effects of 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide in lab experiments include its high potency and selectivity for the TRPV1 channel and CAIX enzyme. This allows for precise manipulation of these targets without affecting other cellular processes. However, the limitations of using 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide include its potential toxicity and limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide. In neuroscience, further studies are needed to fully understand the role of the TRPV1 channel in pain sensation and inflammation. In cancer research, 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has shown promise as a chemotherapeutic agent, but further studies are needed to optimize its effectiveness and minimize toxicity. Additionally, 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has potential applications in other fields, such as metabolic disorders and cardiovascular disease, which warrant further investigation.

Synthesis Methods

The synthesis of 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide involves several steps. The first step involves the reaction of 4-phenoxyaniline with 2,5-difluorobenzenesulfonyl chloride in the presence of a base to form the intermediate compound. The intermediate compound is then reacted with ammonia to form 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide. This synthesis method has been optimized to produce high yields of 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide with high purity.

Scientific Research Applications

2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has been studied for its potential use in scientific research. In particular, it has been found to have potential applications in the fields of neuroscience and cancer research. In neuroscience, 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has been studied for its potential use as a tool to study the role of a specific type of ion channel in the brain. In cancer research, 2,5-difluoro-N-(4-phenoxyphenyl)benzenesulfonamide has been studied for its potential use as a chemotherapeutic agent.